2,5-dibromo-N-(4-butylphenyl)benzamide

• Molecular Formula: C17H17Br2NO
• Molecular Weight: 411.1 g/mol
• IUPAC Name: 2,5-dibromo-N-(4-butylphenyl)benzamide
• InChI: InChI=1S/C17H17Br2NO/c1-2-3-4-12-5-8-14(9-6-12)20-17(21)15-11-13(18)7-10-16(15)19/h5-11H,2-4H2,1H3,(H,20,21)
• InChI Key: GWQRFKHVRWATIG-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)Br

Description

2,5-dibromo-N-(4-butylphenyl)benzamide, also known as DBB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DBB belongs to the class of benzamide derivatives and has been found to exhibit potent anticancer activity.

Mechanism of Action

The exact mechanism of action of 2,5-dibromo-N-(4-butylphenyl)benzamide is not fully understood, but it is believed to target multiple pathways involved in cancer cell growth and survival. 2,5-dibromo-N-(4-butylphenyl)benzamide has been shown to inhibit the activity of heat shock protein 90 (HSP90), which is involved in the stabilization of various oncogenic proteins. 2,5-dibromo-N-(4-butylphenyl)benzamide has also been found to inhibit the activity of protein kinase B (AKT), which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
2,5-dibromo-N-(4-butylphenyl)benzamide has been found to exhibit low toxicity towards normal cells, indicating its potential as a selective anticancer agent. In addition to its anticancer activity, 2,5-dibromo-N-(4-butylphenyl)benzamide has also been shown to exhibit anti-inflammatory and antioxidant properties. 2,5-dibromo-N-(4-butylphenyl)benzamide has been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

2,5-dibromo-N-(4-butylphenyl)benzamide has several advantages for lab experiments, including its high potency against cancer cells, low toxicity towards normal cells, and ability to induce apoptosis. However, 2,5-dibromo-N-(4-butylphenyl)benzamide has limitations in terms of its solubility and stability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for research on 2,5-dibromo-N-(4-butylphenyl)benzamide, including the development of more efficient synthesis methods, the investigation of its potential as a combination therapy with other anticancer agents, and the evaluation of its efficacy in animal models. Further studies are also needed to elucidate the exact mechanism of action of 2,5-dibromo-N-(4-butylphenyl)benzamide and to identify potential biomarkers for patient selection in clinical trials.
Conclusion:
In conclusion, 2,5-dibromo-N-(4-butylphenyl)benzamide is a promising anticancer agent that has gained significant attention in scientific research due to its unique properties. 2,5-dibromo-N-(4-butylphenyl)benzamide exhibits potent anticancer activity, induces apoptosis, and targets multiple pathways involved in cancer cell growth and survival. Further research is needed to fully understand the mechanism of action of 2,5-dibromo-N-(4-butylphenyl)benzamide and to evaluate its potential as a therapeutic agent for cancer treatment.

Synthesis Methods

2,5-dibromo-N-(4-butylphenyl)benzamide can be synthesized through a multi-step process involving the reaction of 2,5-dibromobenzoic acid with butylamine, followed by the reaction with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-butylaniline to yield 2,5-dibromo-N-(4-butylphenyl)benzamide. The purity of the compound can be improved through recrystallization using a suitable solvent.

Scientific Research Applications

2,5-dibromo-N-(4-butylphenyl)benzamide has been extensively studied for its potential anticancer activity. It has been found to exhibit potent cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2,5-dibromo-N-(4-butylphenyl)benzamide has also been shown to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle in cancer cells.